Cas no 2171729-47-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid
• CAS No: 2171729-47-6
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 6206682
• PubChem ID: 73105390
• Update Time: 2025-10-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(phenylcarbamoyl)propanoic acid
• 2171729-47-6
• EN300-1502846

• Inchi： 1S/C25H22N2O5/c28-23(29)14-22(24(30)26-16-8-2-1-3-9-16)27-25(31)32-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-22H,14-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WYDPNRVAKCBIOR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=CC=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid

Comprehensive Guide to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid (CAS No. 2171729-47-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid (CAS No. 2171729-47-6) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a unique molecular structure combining fluorenylmethyloxycarbonyl (Fmoc) and phenylcarbamoyl groups, making it valuable for solid-phase peptide synthesis (SPPS) applications. Researchers particularly value this chemical for its role in creating modified peptides and bioconjugates with enhanced stability and biological activity.

The growing interest in peptide-based therapeutics has significantly increased demand for specialized building blocks like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid. Current market analysis shows particular attention to its applications in developing targeted drug delivery systems and precision medicine approaches. The compound's Fmoc-protecting group offers excellent stability during synthesis while allowing mild deprotection conditions, making it ideal for automated peptide synthesizers.

From a chemical perspective, CAS 2171729-47-6 demonstrates excellent compatibility with standard peptide coupling reagents such as HBTU and HATU. Its molecular weight of 416.44 g/mol and specific chirality (when applicable) make it particularly useful for creating structurally diverse peptide libraries. Recent publications highlight its utility in developing peptide inhibitors for various biological targets, especially in cancer research and infectious disease studies.

The storage and handling of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid require standard laboratory precautions. Suppliers typically recommend storage at 2-8°C in a dry environment to maintain stability. When working with this compound, researchers should consider its solubility profile - it shows good solubility in polar aprotic solvents like DMF and DMSO, which are commonly used in peptide synthesis protocols.

Quality control parameters for CAS 2171729-47-6 generally include HPLC purity assessment and spectroscopic characterization (typically by 1H NMR and mass spectrometry). Leading manufacturers offer this compound with purity levels exceeding 95%, meeting the stringent requirements of pharmaceutical research and biotechnology applications. The pricing structure varies based on quantity and purity grade, with bulk purchases available for large-scale peptide production projects.

Emerging applications for Fmoc-protected amino acid derivatives like this compound include their use in peptide-based materials science and nanotechnology. Researchers are exploring its potential in creating bioactive surfaces and smart biomaterials with applications ranging from medical implants to biosensors. The compound's phenylcarbamoyl moiety offers additional opportunities for structural modification and conjugation chemistry.

For laboratories considering 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid for their research, it's important to verify the stereochemical purity when applicable, as this can significantly impact the biological activity of resulting peptides. Many suppliers now provide detailed certificates of analysis including chiral HPLC data to ensure researchers obtain material suitable for their specific applications.

The synthesis and application of CAS 2171729-47-6 continue to evolve with advances in peptide chemistry. Recent developments include its use in combinatorial chemistry approaches for drug discovery and its incorporation into peptide nucleic acid (PNA) analogs. The compound's versatility makes it valuable for both academic research and industrial-scale peptide production.

When searching for this compound, researchers often use related terms like "Fmoc-protected amino acid building block", "peptide synthesis reagent CAS 2171729-47-6", or "3-(phenylcarbamoyl)propanoic acid derivative". These search patterns reflect the growing intersection between chemical synthesis and biomedical research in contemporary scientific literature.

Future perspectives for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(phenylcarbamoyl)propanoic acid include potential applications in personalized medicine and theranostic approaches. As peptide therapeutics gain more FDA approvals, the demand for specialized amino acid derivatives like this compound is expected to grow significantly in both research and production settings.